Cas no 170499-98-6 (1H-Indole, 6-(phenylmethyl)-)

1H-Indole, 6-(phenylmethyl)- structure
1H-Indole, 6-(phenylmethyl)- structure
Product Name:1H-Indole, 6-(phenylmethyl)-
CAS No:170499-98-6
MF:C15H13N
MW:207.270423650742
CID:1352960
PubChem ID:19038052
Update Time:2025-04-20

1H-Indole, 6-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole, 6-(phenylmethyl)-
    • 6-benzyl-1H-indole
    • DB-383234
    • 170499-98-6
    • SCHEMBL7504545
    • CS-0372425
    • Inchi: 1S/C15H13N/c1-2-4-12(5-3-1)10-13-6-7-14-8-9-16-15(14)11-13/h1-9,11,16H,10H2
    • InChI Key: FSXFOTCMFOCQBE-UHFFFAOYSA-N
    • SMILES: N1C=CC2C=CC(=CC1=2)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 207.10489
  • Monoisotopic Mass: 207.104799419g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 15.8Ų

Experimental Properties

  • PSA: 15.79
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